Cas no 220512-40-3 (1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI))

1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI) structure
220512-40-3 structure
Product name:1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI)
CAS No:220512-40-3
MF:C8H12O2
MW:140.17968
CID:243960
PubChem ID:45083380

1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI)
    • 220512-40-3
    • 1,3-Cyclobutanedicarboxaldehyde,2,2-dimethyl-(9ci)
    • 2,2-dimethyl-cyclobutane-1,3-dicarboxaldehyde
    • Inchi: InChI=1S/C8H12O2/c1-8(2)6(4-9)3-7(8)5-10/h4-7H,3H2,1-2H3
    • InChI Key: PWBRLHFTILTWCU-UHFFFAOYSA-N
    • SMILES: CC1(C)C(C=O)CC1C=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • PSA: 34.14

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